Cas no 31282-95-8 (1-(Chloromethyl)pyrrolidin-2-one)

• Product Name: 1-(Chloromethyl)pyrrolidin-2-one
• CAS No: 31282-95-8
• MF: C₅H₈ClNO
• MW: 133.576120376587
• MDL: MFCD00233449
• CID: 320466
• PubChem ID: 2770497
• Update Time: 2025-06-15

1-(Chloromethyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(Chloromethyl)pyrrolidin-2-one
• 2-PYRROLIDINONE,1-(CHLOROMETHYL)-
• 1-Chloromethylpyrrolidin-2-one
• 1-chloromethyl-pyrrolidone
• AC1MCIKD
• AC1Q3VDJ
• chloromethylpyrrolidone
• CTK4G6760
• F0861-0039
• N-(chloromethyl)-2-pyrrolidinone
• N-chloromethyl-2-ketopyrrolidine
• N-chloromethyl-2-pyrrolidone
• N-chloromethylpyrrolidone
• SureCN1328358
• KEBMRNXDMRFGNV-UHFFFAOYSA-N
• SCHEMBL1328358
• MFCD00233449
• BS-12873
• FT-0747867
• EN300-27821
• AKOS001472673
• 2-Pyrrolidinone, 1-(chloromethyl)-
• N-chloromethyl-2-pyrrolidinone
• DTXSID8067608
• Q63409255
• 31282-95-8

• MDL： MFCD00233449
• Inchi： 1S/C5H8ClNO/c6-4-7-3-1-2-5(7)8/h1-4H2
• InChI Key： KEBMRNXDMRFGNV-UHFFFAOYSA-N
• SMILES： ClCN1C(CCC1)=O

Computed Properties

• Exact Mass: 133.02954
• Monoisotopic Mass: 133.029442
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3
• XLogP3: 0.5

Experimental Properties

• Density: 1.228
• Boiling Point: 253.4 °C at 760 mmHg
• Flash Point: 107 °C
• Refractive Index: 1.494
• PSA: 20.31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on 1-(Chloromethyl)pyrrolidin-2-one

Introduction to 1-(Chloromethyl)pyrrolidin-2-one (CAS No. 31282-95-8)

1-(Chloromethyl)pyrrolidin-2-one, with the chemical formula C₅H₇ClNO₂, is a significant compound in the field of pharmaceutical and chemical research. This heterocyclic ketone features a chloromethyl group attached to a pyrrolidin-2-one backbone, making it a versatile intermediate in organic synthesis. Its unique structural properties have garnered attention for its potential applications in drug development, particularly in the synthesis of bioactive molecules.

The compound is primarily recognized for its role as a building block in the creation of more complex pharmacophores. The presence of both the chloromethyl and pyrrolidin-2-one moieties allows for diverse chemical modifications, enabling researchers to tailor its reactivity for specific synthetic pathways. This flexibility has made it a valuable tool in medicinal chemistry, where precision and adaptability are paramount.

In recent years, advancements in synthetic methodologies have further highlighted the utility of 1-(Chloromethyl)pyrrolidin-2-one. Researchers have leveraged its reactivity to develop novel approaches for constructing complex molecular frameworks. For instance, its ability to undergo nucleophilic addition reactions has been exploited to form carbon-carbon bonds, a critical step in the synthesis of many therapeutic agents.

One of the most compelling aspects of this compound is its role in the development of small-molecule inhibitors. The pyrrolidin-2-one scaffold is known to be present in several bioactive molecules, including those targeting enzymes and receptors involved in metabolic and inflammatory pathways. By incorporating this motif into drug candidates, scientists aim to enhance binding affinity and improve pharmacokinetic profiles.

Recent studies have demonstrated the potential of 1-(Chloromethyl)pyrrolidin-2-one in the synthesis of kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. The chloromethyl group serves as a handle for further functionalization, allowing chemists to introduce additional substituents that optimize interactions with biological targets. These efforts have led to the discovery of several promising lead compounds that are now undergoing further investigation.

The compound's significance extends beyond academia, with industrial applications also being explored. Pharmaceutical companies have shown interest in its use as an intermediate for large-scale production of active pharmaceutical ingredients (APIs). The efficiency and scalability of its synthetic routes make it an attractive option for manufacturers seeking cost-effective solutions.

From a mechanistic standpoint, the reactivity of 1-(Chloromethyl)pyrrolidin-2-one is governed by the electronic properties of its heterocyclic core and the electrophilic nature of the chloromethyl group. This interplay has been extensively studied using computational methods, providing insights into how different reaction conditions can influence its transformation. Such knowledge is essential for designing optimized synthetic protocols.

The safety profile of 1-(Chloromethyl)pyrrolidin-2-one is another critical consideration. While it is not classified as a hazardous material under standard regulations, proper handling procedures must be followed to ensure safe laboratory practices. Its reactivity necessitates careful storage and handling to prevent unintended side reactions.

In conclusion, 1-(Chloromethyl)pyrrolidin-2-one (CAS No. 31282-95-8) represents a cornerstone in modern synthetic chemistry and pharmaceutical research. Its unique structural features and versatile reactivity make it an indispensable tool for chemists striving to develop innovative therapeutics. As research continues to uncover new applications for this compound, its importance in advancing drug discovery is set to grow even further.